Cas no 1035261-03-0 (3-(4-chlorophenyl)oxolane-3-carbonitrile)

• Product Name: 3-(4-chlorophenyl)oxolane-3-carbonitrile
• CAS No: 1035261-03-0
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• MDL: MFCD17392758
• CID: 5176122
• PubChem ID: 67099621
• Update Time: 2025-07-20

3-(4-chlorophenyl)oxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)tetrahydrofuran-3-carbonitrile
• 3-(4-chlorophenyl)oxolane-3-carbonitrile

• MDL： MFCD17392758
• Inchi： 1S/C11H10ClNO/c12-10-3-1-9(2-4-10)11(7-13)5-6-14-8-11/h1-4H,5-6,8H2
• InChI Key： OWPDMALZXSUTKT-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=C(Cl)C=C2)(C#N)C1

Additional information on 3-(4-chlorophenyl)oxolane-3-carbonitrile

Comprehensive Overview of 3-(4-chlorophenyl)oxolane-3-carbonitrile (CAS No. 1035261-03-0): Properties, Applications, and Industry Insights

The chemical compound 3-(4-chlorophenyl)oxolane-3-carbonitrile (CAS No. 1035261-03-0) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This nitrile-functionalized oxolane derivative features a 4-chlorophenyl substituent, which contributes to its unique reactivity profile. As researchers explore sustainable synthetic methods and bioactive heterocycles, this compound has emerged as a valuable building block in medicinal chemistry.

Structural analysis reveals that 3-(4-chlorophenyl)oxolane-3-carbonitrile combines a tetrahydrofuran (oxolane) core with both cyano and aromatic functionalities. This molecular hybridization approach, currently trending in fragment-based drug discovery, enables diverse interactions with biological targets. The chlorophenyl group enhances lipophilicity, while the carbonitrile moiety serves as a versatile handle for further derivatization – a feature highly valued in high-throughput screening libraries.

Recent patent literature indicates growing interest in 1035261-03-0 as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its oxolane scaffold mimics carbohydrate structures, making it relevant to glycomimetic drug development – a hot topic in targeted cancer therapies. The compound's chiral center at the 3-position also attracts attention from researchers working on enantioselective synthesis and asymmetric catalysis.

From a synthetic chemistry perspective, 3-(4-chlorophenyl)oxolane-3-carbonitrile exemplifies modern trends in green chemistry applications. Recent publications describe its preparation using catalytic cyclization methods that minimize waste generation, aligning with the pharmaceutical industry's push toward sustainable API manufacturing. The compound's stability under various conditions makes it suitable for flow chemistry processes – a key focus area in continuous manufacturing optimization.

Analytical characterization of CAS 1035261-03-0 typically involves advanced techniques like LC-MS purity analysis and multidimensional NMR spectroscopy. These methods address the growing demand for structural elucidation of complex heterocycles in quality-by-design (QbD) approaches. The compound's spectral fingerprints are well-documented in scientific literature, supporting its use in cheminformatics databases and machine learning-assisted drug design.

In material science applications, the oxolane-carbonitrile structure shows potential as a monomer for functional polymers. Its balanced polarity and rigid-aromatic features contribute to interesting thermal properties in polymeric matrices – an area gaining traction in advanced material development. Researchers are investigating its incorporation into photo-responsive materials for optoelectronic applications.

The commercial availability of 3-(4-chlorophenyl)oxolane-3-carbonitrile through specialty chemical suppliers has increased significantly since 2020, reflecting its growing importance in drug discovery pipelines. Current market analysis suggests particular demand from contract research organizations (CROs) engaged in fragment-based lead generation. Proper handling requires standard laboratory precautions, with recommended storage under controlled humidity conditions to maintain stability.

Future research directions for 1035261-03-0 may explore its metabolic stability in biological systems and potential as a proteolysis-targeting chimera (PROTAC) warhead. The compound's structure-activity relationship (SAR) studies could yield insights for selective enzyme inhibition, particularly in inflammatory pathways. These applications position it as a compound of interest in personalized medicine approaches.

From an intellectual property standpoint, 3-(4-chlorophenyl)oxolane-3-carbonitrile appears in several recent patent applications related to neurodegenerative disease treatments and metabolic disorder therapeutics. Its privileged structure characteristics make it a frequent subject of scaffold-hopping strategies in medicinal chemistry optimization. The compound's drug-likeness parameters fall within desirable ranges for Lipinski's rule of five, enhancing its appeal for lead compound development.

Environmental fate studies indicate that CAS 1035261-03-0 undergoes biodegradation under appropriate conditions, meeting regulatory requirements for green chemistry metrics. This aspect becomes increasingly important as the pharmaceutical industry adopts environmental risk assessment protocols early in drug development cycles. The compound's ecotoxicological profile appears favorable compared to similar aromatic nitriles.

In conclusion, 3-(4-chlorophenyl)oxolane-3-carbonitrile represents a versatile chemical entity with multiple applications across life sciences and material innovation. Its unique structural features and synthetic accessibility position it as a valuable tool for researchers addressing current challenges in precision medicine and sustainable chemistry. As scientific understanding of heterocyclic pharmacophores advances, this compound will likely see expanded utility in cutting-edge research programs worldwide.